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CAS No.: 7391-40-4
Cat. No.: B1580578
Get Quote
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Executive Summary

2-Cyano-N,N-dimethylacetamide (CAS 7391-40-4) serves as a critical C-H acidic building
block in organic synthesis, particularly in Knoevenagel condensations and the synthesis of
heterocyclic pharmaceutical intermediates (e.g., entacapone analogs).[1][2] Its structural
duality—possessing both a nitrile group and a tertiary amide—creates a unique electronic
environment that requires precise spectral interpretation.[1][2]

This guide provides a definitive reference for the spectral identification of 2-Cyano-N,N-
dimethylacetamide. Unlike standard datasheets, this document focuses on the causality of
spectral signals, distinguishing between static structural features and dynamic behaviors such
as amide rotamerism.[1][2]

Structural Analysis & Chemical Logic[1][2]

To interpret the spectra accurately, one must first understand the molecular dynamics of the
compound.[1][2]

e Formula:
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e Molecular Weight: 112.13 g/mol [1][2]
o Key Moiety 1 (Active Methylene): The
-methylene protons (
) are flanked by two electron-withdrawing groups (CN and CONMe
), rendering them significantly acidic (
).[1]1[2]
o Key Moiety 2 (Amide Rotamers): The
-dimethyl amide bond exhibits partial double-bond character (

resonance).[1][2] This creates a rotational barrier (

), often resulting in non-equivalent methyl signals in NMR at room temperature.[1][2]

Mass Spectrometry (MS) Data[1][2][4]

The mass spectrum provides the primary “fingerprint” for molecular weight confirmation and
structural connectivity.[1][2]

Fragmentation Logic

The fragmentation pattern is dominated by the stability of the amide bond and the cleavage of

the active methylene backbone.[1][2]

Diagnostic Peaks (El, 70 eV):
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m/z (Intensity) Assignment Fragment Structure  Mechanistic Origin

112 (M+) Molecular lon Parent molecule.[1][2]

-cleavage losing the

72 (Base Peak) Acylium/Amide lon cyanomethyl radical (

)-[11[2]

Inductive cleavage of

44 Amine Fragment _
the amide bond.[1][2]
Charge retention on
40 Nitrile Fragment the nitrile alkyl chain

(less common).[1][2]

Visualization of Fragmentation Pathway[1][2]

CO Loss )
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[NMe2]+
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[NC-CH2-CONMe2]+ Neutral Fragment

————————— - Neutral Loss
(CH2CN radical)
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Figure 1: Proposed EI-MS fragmentation pathway highlighting the dominant formation of the
dimethylcarbamoyl cation (m/z 72).[1][2]

Infrared Spectroscopy (IR)[1][2][5]

IR analysis is the fastest method to validate functional group integrity, specifically ensuring the
nitrile group has not hydrolyzed to an acid or primary amide.[1][2]

Diagnostic Bands (Neat/ATR):
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Wavenumber . . .
Intensity Functional Group Causality
(cm™)
Characteristic nitrile
2255 - 2265 Medium/Sharp Stretch absorption; absence
indicates hydrolysis.
Tertiary amides
absorb at lower
1650 - 1665 Strong Stretch (Amide I) frequencies than
esters due to
resonance.[1][2]
Methyl groups on the
2930 - 2950 Weak Stretch _
retc nitrogen.[1][2]
Methylene scissoring
) adjacent to electron-
1400 - 1420 Medium Bend

withdrawing groups.[1]
[2]

Nuclear Magnetic Resonance (NMR)[1][2][3][4][6][7]

[8][9]

NMR is the definitive tool for purity assessment.[1][2] The unique feature here is the magnetic

non-equivalence of the N-methyl groups.[1][2]

1H NMR (Proton)

Solvent: CDCI

(Chloroform-d) | Frequency: 300-400 MHZz[1][2]
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Shift ( Structural

Multiplicity Integration Assignment e
ppm) nsig

Deshielded by
both

3.55-3.65 Singlet (s) 2H and
[1][2] This peak
is pH-sensitive
(acidic).[1][2]

Methyl group
3.20 Singlet (s) 3H A) trans to Carbonyl
oxygen.[1][2]

Methyl group cis
3.05 Singlet (s) 3H ®B) to Carbonyl
oxygen.[1][2]

Expert Insight (Rotamerism): At room temperature, the

signals appear as two distinct singlets.[1][2] If you heat the sample (e.g., to 80°C in DMSO-d6),
these peaks will broaden and eventually coalesce into a single peak (approx 6H) as the
rotation rate exceeds the NMR timescale.[1][2] Do not mistake the two methyl singlets for an
impurity.

13C NMR (Carbon)

Solvent: CDCI

[1][2]
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Shift (
Carbon Type Assignment
ppm)
Quaternary (
161.5 C=0 (Amide Carbonyl)
)
Quaternary (
114.0 CN (Nitrile)
)
Methyl (
7.5 ) (Rotamer A)
Methyl (
358 ) (Rotamer B)[1][2]
Methylene (
255

)

-Carbon

NMR Logic Diagram
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2-Cyano-N,N-dimethylacetamide

lectronic Effect

Amide Resonance
(Partial C-N Double Bond)

Restricted Rotation

Slow Exchange on NMR Scale

Distinct N-Me Signals
(~3.0 & 3.2 ppm)

Click to download full resolution via product page

Figure 2: Logical flow explaining the observation of dual N-methyl signals in 1H NMR spectra.

Experimental Protocol: Purity Verification

To ensure reproducibility, follow this self-validating protocol for analyzing incoming raw material.

Sample Preparation (NMR)

¢ Solvent Choice: Use CDCI

for routine purity checks.[1][2] Use DMSO-d6 only if solubility is an issue or to study high-
temperature coalescence.[1][2]

o Note: Avoid

with basic additives, as the acidic methylene protons will exchange with deuterium,
causing the CH

signal (3.6 ppm) to disappear.[1][2]
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o Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

« Filtration: If the solution is cloudy (polymerization of impurities), filter through a cotton plug
into the NMR tube.[1][2]

Data Interpretation Workflow

e Check 3.6 ppm: Is the integral 2.0? (If <2.0, check for H/D exchange or moisture).[1][2]

e Check 3.0/3.2 ppm: Are there two singlets? (If one broad singlet, check probe temperature).

[1][]

o Impurity Check: Look for peaks at 2.1 ppm (Acetone) or 5.3 ppm (DCM), common residual
solvents in synthesis.[1][2]

References

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 251143, 2-Cyano-N,N-dimethylacetamide.[1][2] Retrieved from [Link][1][2]

o NIST Mass Spectrometry Data Center.2-Cyano-N,N-dimethylacetamide Mass Spectrum.[1]
[2] NIST Standard Reference Database 1A v17.[1][2] Retrieved via [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580578/docs#technical-guide-spectral-
characterization-of-2-cyano-n-n-dimethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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